1-{7-[(1-acetyl-2,2-dimethyl-1,2-dihydroquinolin-4-yl)methoxy]-2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl}ethanone

• Molecular Formula: C34H38N2O3
• Molecular Weight: 522.7 g/mol
• IUPAC Name: 1-[4-[(1-acetyl-2,2,4-trimethyl-4-phenyl-3H-quinolin-7-yl)oxymethyl]-2,2-dimethylquinolin-1-yl]ethanone
• InChI: InChI=1S/C34H38N2O3/c1-23(37)35-30-16-12-11-15-28(30)25(20-32(35,3)4)21-39-27-17-18-29-31(19-27)36(24(2)38)33(5,6)22-34(29,7)26-13-9-8-10-14-26/h8-20H,21-22H2,1-7H3
• InChI Key: OTQHDJOIMVPVFV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C2=CC=CC=C2C(=CC1(C)C)COC3=CC4=C(C=C3)C(CC(N4C(=O)C)(C)C)(C)C5=CC=CC=C5

Description

1-{7-[(1-acetyl-2,2-dimethyl-1,2-dihydroquinolin-4-yl)methoxy]-2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl}ethanone is a complex organic compound with a unique structure that includes multiple aromatic rings and functional groups

Preparation Methods

The synthesis of 1-{7-[(1-acetyl-2,2-dimethyl-1,2-dihydroquinolin-4-yl)methoxy]-2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl}ethanone involves multiple steps, each requiring specific reaction conditions and reagentsIndustrial production methods may involve optimizing these steps to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The aromatic rings and functional groups can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used. Common reagents and conditions for these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum.

Scientific Research Applications

1-{7-[(1-acetyl-2,2-dimethyl-1,2-dihydroquinolin-4-yl)methoxy]-2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl}ethanone has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have potential as a probe for studying biological processes.

Medicine: It could be investigated for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: The compound might be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-{7-[(1-acetyl-2,2-dimethyl-1,2-dihydroquinolin-4-yl)methoxy]-2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl}ethanone involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in cellular processes, such as enzyme inhibition or activation, signal transduction, or gene expression. The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Compared to other similar compounds, 1-{7-[(1-acetyl-2,2-dimethyl-1,2-dihydroquinolin-4-yl)methoxy]-2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl}ethanone stands out due to its unique structure and functional groups. Similar compounds include other quinoline derivatives and acetylated aromatic compounds. The uniqueness of this compound lies in its combination of multiple functional groups and aromatic rings, which can lead to distinct chemical and biological properties .